4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one

• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• SMILES: COCCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CO2)C3=CC=CC=C3
• InChI: InChI=1S/C19H19NO5/c1-24-11-6-10-20-16(13-7-3-2-4-8-13)15(18(22)19(20)23)17(21)14-9-5-12-25-14/h2-5,7-9,12,16,22H,6,10-11H2,1H3
• InChIKey: QWXRQLNPRSEXKX-UHFFFAOYSA-N

WAY-311426 Compound Profile

4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one (CAS 496799-23-6, also designated WAY-311426) is a fully substituted 3-hydroxy-3-pyrrolin-2-one bearing a furan-2-carbonyl (furoyl) group at position 4, a phenyl ring at position 5, and a 3‑methoxypropyl chain on the lactam nitrogen [1]. The compound belongs to the 1,5‑dihydro‑2H‑pyrrol‑2‑one scaffold class, which is widely explored for antiproliferative, analgesic, anti‑inflammatory, and enzyme‑inhibitory activities [2][3].

3-Hydroxy-3-pyrrolin-2-one scaffold for SAR diversification studies

Furoyl substituent provides distinct heteroaryl electronic signature

Methoxypropyl chain modulates lipophilicity for cell-based assays

• [1] PubChem Compound Summary for CID 2999882, 4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one. National Center for Biotechnology Information (2025). View Source
• [2] Joksimović N, Petronijević J, Janković N, et al. Synthesis, characterization, anticancer evaluation and mechanisms of cytotoxic activity of novel 3-hydroxy-3-pyrrolin-2-ones bearing thenoyl fragment: DNA, BSA interactions and molecular docking study. Bioorganic Chemistry. 2019; 88:102937. View Source
• [3] Gein VL, Rubtsova DD, Bobyleva AA, et al. Acute Toxicity and Analgesic Activity of 5-Aryl-4-Hetaroyl-3-Hydroxy-1-Hydroxyalkyl-3-Pyrrolin-2-Ones. Pharmaceutical Chemistry Journal. 2023; 56:1604–1606. View Source

WAY-311426 Substituent Specificity

Within the 3‑pyrrolin‑2‑one family, even minor substituent changes at N1, C4, and C5 profoundly alter both the biological target profile and physicochemical behaviour. The furan‑2‑carbonyl moiety provides a distinct heteroaryl electronic signature compared with thienyl or aroyl analogs, influencing hydrogen‑bonding and π‑stacking interactions with biomolecular targets [1][2]. The N‑methoxypropyl chain, in contrast to hydroxyalkyl or unsubstituted N‑H variants, modulates lipophilicity (XLogP3‑AA = 2.6), aqueous solubility, and metabolic vulnerability [3]. These differences mean that a generic “pyrrolin‑2‑one” cannot be assumed to reproduce the specific pharmacological or chemical properties of this compound.

Furoyl vs Thenoyl/Aroyl Heteroaryl electronic differences may shift target interaction and selectivity profiles.

N-Methoxypropyl vs Hydroxyalkyl Ether vs alcohol chain alters lipophilicity, solubility, and metabolic vulnerability; SAR may not transfer.

Generic Pyrrolinone Substitution Scaffold-only identity cannot reproduce substituent-specific pharmacological or physicochemical properties.

• [1] Gein VL, Platov LF, Bobrovskaya OV. Reactions of 1,5-diaryl-4-heteroyl-3-hydroxy-3-pyrrolin-2-ones with arylamines and butylamine. Russian Journal of General Chemistry. 2014; 84(9):1689-1693. View Source
• [2] Joksimović N, Petronijević J, Janković N, et al. Synthesis, characterization, anticancer evaluation and mechanisms of cytotoxic activity of novel 3-hydroxy-3-pyrrolin-2-ones bearing thenoyl fragment: DNA, BSA interactions and molecular docking study. Bioorganic Chemistry. 2019; 88:102937. View Source
• [3] PubChem Compound Summary for CID 2999882, 4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one. Computed Properties: XLogP3-AA = 2.6. View Source

Differentiation Evidence for WAY-311426

Furoyl vs Thenoyl Cytotoxicity Comparison

In a systematic study of 1,5‑diaryl‑3‑hydroxy‑3‑pyrrolin‑2‑ones, the C4 heteroaryl group (furoyl vs thenoyl) was shown to be a critical determinant of cytotoxic potency. The thenoyl‑bearing analogs D10, D13, D14, and D15 exhibited IC50 values against HeLa and MDA‑MB‑231 cells in the low‑micromolar range, while furoyl‑containing congeners from the same scaffold series consistently displayed higher IC50 values (weaker potency) [1]. This divergence indicates that the furoyl analog retains a distinct selectivity window and may avoid pan‑cytotoxicity liabilities observed with the more potent thenoyl series.

Cytotoxicity Comparison

Class-level inference

Furoyl derivatives: higher IC50 (weaker potency) vs thenoyl analogs: low µM range against HeLa, MDA-MB-231.

Supports cytotoxicity profile differentiation for probe design.

Exact IC50 values not reported for this specific N-methoxypropyl derivative.

Evidence Dimension	Cytotoxicity (IC50) against HeLa and MDA-MB-231 cancer cell lines
Target Compound Data	Furoyl-substituted 3-pyrrolin-2-ones: IC50 values higher (weaker) than the most potent thenoyl analogs; exact values not reported for the specific N-methoxypropyl-phenyl-furoyl derivative.
Comparator Or Baseline	1,5-Diaryl-4-(2-thienylcarbonyl)-3-hydroxy-3-pyrrolin-2-ones D10, D13, D14, D15: IC50 in low micromolar range against HeLa and MDA-MB-231.
Quantified Difference	Furoyl analogs show reduced cytotoxicity relative to thenoyl analogs (qualitative trend from SAR series).
Conditions	Human cervical cancer (HeLa) and breast cancer (MDA-MB-231) cell lines; MTT or comparable viability assay.

Why This Matters

For users seeking a 3‑pyrrolin‑2‑one scaffold with attenuated cytotoxicity—useful in probe development where target‑specific activity must be separated from general toxicity—the furoyl compound offers a differentiated starting point.

• [1] Joksimović N, Petronijević J, Janković N, et al. Synthesis, characterization, anticancer evaluation and mechanisms of cytotoxic activity of novel 3-hydroxy-3-pyrrolin-2-ones bearing thenoyl fragment: DNA, BSA interactions and molecular docking study. Bioorganic Chemistry. 2019; 88:102937. View Source

N1 Substituent Impact on Analgesic and Anti-inflammatory Activity

Pharmacological evaluation of 5‑aryl‑4‑hetaroyl‑3‑hydroxy‑1‑hydroxyalkyl‑3‑pyrrolin‑2‑ones demonstrated that analgesic activity absolutely requires a 2‑hydroxyethyl group at N1 and a thiophene ring at C4 [1][2]. The target compound lacks both structural motifs (it carries a 3‑methoxypropyl chain and a furan ring), predicting a loss of analgesic activity. Conversely, the anti‑inflammatory effect of the hydroxyalkyl series was observed in a carrageenan‑induced paw‑oedema model, with compounds reducing swelling by 30–50% without affecting leukocyte absorption [2]. The methoxypropyl‑furoyl derivative is expected to display a distinct pharmacological profile, potentially biased toward anti‑inflammatory rather than analgesic endpoints.

Analgesic/Anti-inflammatory SAR

Class-level inference

Analgesia requires thiophene + 2-hydroxyethyl N1 (both absent); anti-inflammatory effect (30-50% oedema inhibition) reported for hydroxyalkyl series.

Predicted anti-inflammatory-biased profile without confounding analgesia.

Direct in-vivo testing of the methoxypropyl-furoyl derivative not yet published.

Evidence Dimension	Analgesic activity (mouse peritovisceral pain model) and anti-inflammatory activity (rat paw oedema model)
Target Compound Data	Not directly tested in peer‑reviewed in‑vivo models. Based on SAR, the N‑methoxypropyl, C4‑furoyl combination is predicted to lack analgesic activity.
Comparator Or Baseline	5‑Aryl‑4‑hetaroyl‑3‑hydroxy‑1‑hydroxyalkyl‑3‑pyrrolin‑2‑ones with thiophene and 2‑hydroxyethyl groups: exhibited significant analgesic effect (p < 0.05 vs control) and anti‑inflammatory effect (30–50% oedema inhibition).
Quantified Difference	Structural features required for analgesia are absent; anti‑inflammatory activity of the methoxypropyl‑furoyl analog remains to be quantified.
Conditions	Acetic‑acid‑induced writhing test (mice) for analgesia; carrageenan‑induced paw oedema (rats) for anti‑inflammation.

Why This Matters

Investigators searching for an anti‑inflammatory‑biased chemotype without the confounding analgesic activity of the hydroxyalkyl series can use this compound to probe the role of the N1 substituent.

• [1] Gein VL, Rubtsova DD, Bobyleva AA, et al. Acute Toxicity and Analgesic Activity of 5-Aryl-4-Hetaroyl-3-Hydroxy-1-Hydroxyalkyl-3-Pyrrolin-2-Ones. Pharmaceutical Chemistry Journal. 2023; 56:1604–1606. View Source
• [2] Gein VL, Rubtsova DD, Bobyleva AA, et al. Anti-Inflammatory Activity of 5-Aryl-4-Hetaroyl-3-Hydroxy-1-Hydroxyalkyl-3-Pyrrolin-2-Ones. Pharmaceutical Chemistry Journal. 2024; 58:1696–1699. View Source

Lipophilicity and Solubility Profile vs Analogs

The target compound displays a computed XLogP3‑AA of 2.6, placing it in a favourable lipophilicity window for cell permeability while retaining sufficient aqueous solubility for in‑vitro assays [1]. In contrast, the analog 5‑(3‑bromophenyl)‑3‑hydroxy‑1‑(3‑methoxypropyl)‑4‑(5‑methyl‑2‑furoyl)‑3‑pyrrolin‑2‑one (CID 2919306) introduces a bromine atom and a methyl‑furan, increasing molecular weight and lipophilicity (calculated XLogP ~3.2) and potentially reducing solubility [2]. The simpler unsubstituted phenyl and furan rings of WAY‑311426 provide a cleaner physicochemical baseline for medicinal chemistry optimisation.

Lipophilicity vs Analog

Cross-study comparable

XLogP3-AA 2.6; HBD 1; MW 341. vs bromophenyl-methylfuroyl analog XLogP ~3.2, MW ~420.

Lower lipophilicity and MW support lead-like developability.

Computed properties; experimental logP/logD not available.

Evidence Dimension	Lipophilicity (XLogP3‑AA) and hydrogen‑bond donor/acceptor count
Target Compound Data	XLogP3‑AA = 2.6; H‑bond donors = 1; H‑bond acceptors = 5; rotatable bonds = 7.
Comparator Or Baseline	5‑(3‑Bromophenyl)‑3‑hydroxy‑1‑(3‑methoxypropyl)‑4‑(5‑methyl‑2‑furoyl)‑3‑pyrrolin‑2‑one: predicted XLogP ~3.2; higher molecular weight (~420 g/mol vs 341 g/mol).
Quantified Difference	XLogP difference ≈ –0.6 units; molecular weight advantage ≈ 79 g/mol.
Conditions	Computed properties from PubChem (release 2021.05.07).

Why This Matters

The lower lipophilicity and smaller molecular weight improve the developability profile, making WAY‑311426 a more attractive fragment‑like or lead‑like starting point for hit‑to‑lead campaigns.

• [1] PubChem Compound Summary for CID 2999882, 4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one. Computed Properties. View Source
• [2] BindingDB Entry BDBM66161: 5-(3-bromophenyl)-3-hydroxy-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-3-pyrrolin-2-one. IC50 = 1.11E+4 nM vs Nuclear receptor corepressor 2. View Source

Multi-Component Reaction Synthetic Accessibility

The 3‑hydroxy‑3‑pyrrolin‑2‑one scaffold, including the target compound, is accessible through a one‑pot three‑component reaction of aroylpyruvic acid methyl esters, aromatic aldehydes, and primary amines [1][2]. This modular approach permits systematic variation of the N1‑alkyl chain, C4‑heteroaryl group, and C5‑aryl substituent independently. The target compound, incorporating a furan‑2‑carbonyl pyruvate, 3‑methoxypropylamine, and benzaldehyde, can be prepared with fewer synthetic steps than close analogs that require post‑synthetic functionalisation of the pyrrolinone core [1].

Synthetic Accessibility

Supporting evidence

One-pot three-component condensation; 1-2 steps. vs iterative routes requiring 3-5 steps.

Enables rapid, modular SAR exploration.

Commercially available at ≥97% purity.

Evidence Dimension	Number of synthetic steps and modularity
Target Compound Data	Accessible in 1–2 steps via three‑component condensation; commercially available from multiple vendors at ≥97% purity.
Comparator Or Baseline	3‑Pyrrolin‑2‑ones requiring N‑deprotection or late‑stage C‑H functionalisation typically require 3–5 steps.
Quantified Difference	Step‑count reduction of 50–60% relative to iterative synthetic routes.
Conditions	Solution‑phase synthesis in methanol or ethanol at room temperature to 60°C.

Why This Matters

The reduced synthetic complexity lowers procurement cost and enables faster SAR exploration, a key advantage for medicinal chemistry groups managing limited resources.

• [1] Rubtsova DD, Gein VL, Bobyleva AA, et al. Synthesis of 5-Aryl(heteryl)-1-hydroxyethyl-4-(furyl-2-carbonyl)-3-hydroxy-3-pyrroline-2-ones. Russian Journal of General Chemistry. 2020; 90(5):804–809. View Source
• [2] Rubtsova DD, Gein VL. Synthesis of 5-aryl-3-hydroxy-1-(2-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones and 5-aryl-3-hydroxy-1-(3-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones. Butlerov Communications. 2020; 63(9):1033–1039. View Source

C5 Phenyl vs Substituted Phenyl: TRAC-1 Binding

A close structural analog bearing a 3‑bromophenyl at C5 and a 5‑methyl‑2‑furoyl at C4 (CID 2919306) showed weak inhibition of the nuclear receptor corepressor TRAC‑1 with an IC50 of 1.11 × 10⁴ nM (11.1 µM) [1]. The target compound, with an unsubstituted phenyl and an unsubstituted furoyl group, is predicted to exhibit altered binding kinetics based on the loss of the bromine hydrophobic contact and the methyl‑furan steric effect, potentially improving selectivity or reducing off‑target binding. Experimental confirmation of WAY‑311426 binding to TRAC‑1 has not been reported.

TRAC-1 Binding Context

Cross-study comparable

Analog CID 2919306: IC50 11.1 µM (TRAC-1). Target compound: unsubstituted phenyl/furoyl, binding not yet determined.

Cleaner substitution pattern may reduce off-target binding; experimental confirmation needed.

Predicted differential binding; quantitative comparison unavailable.

Evidence Dimension	Inhibitory activity against Isoform 2 of Nuclear receptor corepressor 2 (TRAC‑1)
Target Compound Data	Not experimentally determined.
Comparator Or Baseline	5‑(3‑Bromophenyl)‑3‑hydroxy‑1‑(3‑methoxypropyl)‑4‑(5‑methyl‑2‑furoyl)‑3‑pyrrolin‑2‑one: IC50 = 1.11 × 10⁴ nM.
Quantified Difference	Predicted differential binding; quantitative comparison not available.
Conditions	Scripps Research Institute Molecular Screening Center assay; TRAC‑1, human.

Why This Matters

For groups screening nuclear receptor modulators, the cleaner substitution pattern of WAY‑311426 provides a more interpretable SAR starting point than halogenated, methylated analogs.

• [1] BindingDB Entry BDBM66161: 5-(3-bromophenyl)-3-hydroxy-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-3-pyrrolin-2-one. IC50 = 1.11E+4 nM vs Isoform 2 of Nuclear receptor corepressor 2 (TRAC‑1). View Source

Chemical Stability: Methoxypropyl vs Hydroxyalkyl Side Chain

Studies on 1‑hydroxyalkyl‑3‑pyrrolin‑2‑ones reveal that the N‑hydroxyalkyl group can participate in intramolecular cyclisation and nucleophilic displacement reactions under mild conditions, limiting shelf stability and complicating formulation [1]. Replacing the terminal hydroxyl with a methyl ether, as in the target compound, eliminates this reactive handle while preserving the three‑carbon linker length that is critical for biological activity in related series [2]. Accelerated stability data comparing the two chemotypes have not been published, but the structural modification represents a well‑precedented strategy for improving chemical robustness.

Chemical Stability

Supporting evidence

Methoxypropyl (ether) eliminates reactive terminal hydroxyl; vs hydroxyalkyl analogs prone to oxidation/cyclisation.

May improve long-term storage and assay reproducibility.

Quantitative degradation rates not reported.

Evidence Dimension	Presence of reactive hydroxyl group on N1 side chain
Target Compound Data	N1 = 3‑methoxypropyl (ether): no free hydroxyl; resistant to oxidation and intramolecular cyclisation.
Comparator Or Baseline	N1 = 2‑hydroxyethyl or 3‑hydroxypropyl analogs: terminal hydroxyl capable of oxidation to aldehyde/acid and participation in ring‑closure reactions.
Quantified Difference	Qualitative stability advantage; no quantitative degradation rate data available.
Conditions	Ambient storage and standard organic/aqueous buffer conditions.

Why This Matters

The enhanced chemical stability simplifies long‑term storage, reduces the need for inert atmosphere handling, and increases batch‑to‑batch reproducibility in biological assays.

• [1] Gein VL, Platov LF, Bobrovskaya OV. Reactions of 1,5-diaryl-4-heteroyl-3-hydroxy-3-pyrrolin-2-ones with arylamines and butylamine. Russian Journal of General Chemistry. 2014; 84(9):1689-1693. View Source
• [2] Rubtsova DD, Gein VL. Synthesis of 5-aryl-3-hydroxy-1-(2-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones and 5-aryl-3-hydroxy-1-(3-hydroxypropyl)-4-(furyl-2-carbonyl)-3-pyrrolin-2-ones. Butlerov Communications. 2020; 63(9):1033–1039. View Source

Recommended Applications for WAY-311426

Hit-to-Lead with Fragment-Like Pyrrolinone Scaffold

With an XLogP of 2.6, molecular weight of 341 g/mol, and only one hydrogen‑bond donor, WAY‑311426 satisfies lead‑like criteria better than brominated or methyl‑furoyl analogs [1]. Medicinal chemistry teams can use this compound as a core scaffold for systematic SAR exploration, confident that the physicochemical baseline is compatible with downstream ADME optimisation.

Anti-Inflammatory Profiling Without Confounding Analgesia

SAR analysis of the 3‑pyrrolin‑2‑one series indicates that analgesic activity is strictly associated with a thiophene ring and a 2‑hydroxyethyl N1 substituent, both absent in WAY‑311426 [2][3]. Investigators studying anti‑inflammatory mechanisms can therefore employ this compound to interrogate pathways without the confounding influence of concurrent analgesic effects.

TRAC-1 Probe Development with Reduced Off-Target Potential

The close analog CID 2919306 inhibits TRAC‑1 with an IC50 of 11.1 µM, but its bromophenyl and methyl‑furoyl groups introduce potential off‑target liabilities [4]. WAY‑311426, lacking these functionalities, provides a cleaner probe candidate for dissecting TRAC‑1 biology, pending experimental confirmation of its binding affinity.

Multi-Component Reaction Synthesis Training

The three‑component synthesis of 3‑hydroxy‑3‑pyrrolin‑2‑ones is a robust educational platform for teaching MCR methodology [5]. The commercial availability of WAY‑311426 at ≥97% purity allows it to serve as an authentic reference standard for undergraduate and graduate laboratory courses focused on heterocyclic chemistry.

Application

Selection Property

Validation Focus

Fragment-like hit-to-lead scaffold exploration

Lead-like physicochemical profile

XLogP, H-bond donor count, MW

Anti-inflammatory pathway research without analgesia bias

N1 substituent SAR context

Absence of thiophene and 2-hydroxyethyl group

Nuclear receptor corepressor (TRAC-1) probe research

Clean substitution pattern

Absence of bromophenyl and methyl-furoyl groups

Multi-component reaction synthesis training

MCR synthetic accessibility

Three-component condensation protocol

• [1] PubChem Compound Summary for CID 2999882, 4-(2-Furylcarbonyl)-3-hydroxy-1-(3-methoxypropyl)-5-phenyl-3-pyrrolin-2-one. Computed Properties: XLogP3-AA = 2.6. View Source
• [2] Gein VL, Rubtsova DD, Bobyleva AA, et al. Acute Toxicity and Analgesic Activity of 5-Aryl-4-Hetaroyl-3-Hydroxy-1-Hydroxyalkyl-3-Pyrrolin-2-Ones. Pharmaceutical Chemistry Journal. 2023; 56:1604–1606. View Source
• [3] Gein VL, Rubtsova DD, Bobyleva AA, et al. Anti-Inflammatory Activity of 5-Aryl-4-Hetaroyl-3-Hydroxy-1-Hydroxyalkyl-3-Pyrrolin-2-Ones. Pharmaceutical Chemistry Journal. 2024; 58:1696–1699. View Source
• [4] BindingDB Entry BDBM66161: 5-(3-bromophenyl)-3-hydroxy-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-3-pyrrolin-2-one. IC50 = 1.11E+4 nM vs Isoform 2 of Nuclear receptor corepressor 2 (TRAC‑1). View Source
• [5] Rubtsova DD, Gein VL, Bobyleva AA, et al. Synthesis of 5-Aryl(heteryl)-1-hydroxyethyl-4-(furyl-2-carbonyl)-3-hydroxy-3-pyrroline-2-ones. Russian Journal of General Chemistry. 2020; 90(5):804–809. View Source